Cas no 107586-82-3 (Formamide,N-(4-nitro-7-benzothiazolyl)-(9CI))

• Product Name: Formamide,N-(4-nitro-7-benzothiazolyl)-(9CI)
• CAS No: 107586-82-3
• MF: C₈H₅N₃O₃S
• MW: 223.208599805832
• CID: 127608
• PubChem ID: 13741039
• Update Time: 2025-04-18

Formamide,N-(4-nitro-7-benzothiazolyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(4-nitro-7-benzothiazolyl)-(9CI)
• 107586-82-3
• N-(4-Nitro-1,3-benzothiazol-7-yl)formamide

• Inchi： 1S/C8H5N3O3S/c12-3-9-5-1-2-6(11(13)14)7-8(5)15-4-10-7/h1-4H,(H,9,12)
• InChI Key： UJLPDAVSLARBOL-UHFFFAOYSA-N
• SMILES： S1C=NC2C(=CC=C(C1=2)NC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.00516220g/mol
• Monoisotopic Mass: 223.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų